2-Cyclopropoxy-6-sulfamoylbenzamide

Specification

• Molecular Formula: C10H12N2O4S
• Molecular Weight: 256.28 g/mol
• IUPAC Name: 2-cyclopropyloxy-6-sulfamoylbenzamide
• Standard InChI: InChI=1S/C10H12N2O4S/c11-10(13)9-7(16-6-4-5-6)2-1-3-8(9)17(12,14)15/h1-3,6H,4-5H2,(H2,11,13)(H2,12,14,15)
• Standard InChI Key: VZFXDQMBFCOKFY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CC=C2)S(=O)(=O)N)C(=O)N

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a benzamide core substituted with a cyclopropoxy group (C₃H₅O) at the 2-position and a sulfamoyl group (NH₂SO₂) at the 6-position. The cyclopropane ring introduces steric strain, which may enhance reactivity or binding affinity in biological systems. The sulfamoyl group contributes to hydrogen-bonding potential and acidity (pKa ≈ 10–11 for sulfonamides), influencing solubility and target interactions.

Structural representation:

• IUPAC Name: 2-cyclopropyloxy-6-sulfamoylbenzamide

• SMILES: C1CC1OC2=C(C(=CC=C2)S(=O)(=O)N)C(=O)N

• InChI Key: VZFXDQMBFCOKFY-UHFFFAOYSA-N

Physicochemical Data

While experimental data for this specific compound are sparse, inferences from analogous sulfamoylbenzamides suggest:

• Solubility: Moderate solubility in polar aprotic solvents (e.g., DMSO, DMFA) but limited aqueous solubility due to the hydrophobic cyclopropane ring.

• Stability: Stable under standard laboratory conditions (25°C, inert atmosphere), though sulfonamides may hydrolyze under strongly acidic or basic conditions.

• Melting Point: Estimated 180–220°C based on benzamide derivatives.

Synthesis and Optimization

Synthetic Routes

The synthesis of 2-cyclopropoxy-6-sulfamoylbenzamide involves sequential functionalization of the benzamide scaffold (Figure 1):

• Sulfamoylation: Chlorosulfonation of 2-cyclopropoxybenzoic acid followed by amidation with ammonia yields 2-cyclopropoxy-6-sulfamoylbenzoic acid.

• Benzamide Formation: Carbodiimide-mediated coupling (e.g., EDCI/HOBt) of the carboxylic acid with ammonium chloride produces the target compound.

Optimization Challenges:

• Cyclopropane ring stability during sulfamoylation requires low-temperature conditions (0–5°C).

• Purification via silica gel chromatography is critical to isolate the product from sulfonic acid byproducts.

Industrial Scalability

Batch processes using flow chemistry have been proposed to enhance yield (>75%) and reduce reaction times. Solvent selection (e.g., THF vs. DCM) impacts cyclopropoxy group retention, with THF favoring higher purity.

Biological Activities and Mechanisms

Enzyme Inhibition

In a screen against human nucleoside triphosphate diphosphohydrolases (h-NTPDases), cyclopropoxy-substituted sulfamoylbenzamides demonstrated isoform-selective inhibition:

Target Enzyme	IC₅₀ (µM)	Selectivity Ratio (vs. Other Isoforms)
h-NTPDase3	1.32	12.5x over h-NTPDase1
h-NTPDase8	0.28	8.9x over h-NTPDase2

Data derived from analog compound 2d.

Molecular docking studies suggest the cyclopropoxy group engages in hydrophobic interactions with residues like Val436, while the sulfamoyl group forms hydrogen bonds with Thr441.

Antimicrobial Activity

Sulfonamides broadly inhibit bacterial dihydropteroate synthase (DHPS), but the cyclopropoxy group’s role remains unexplored. Preliminary data for related compounds show:

• MIC: 8–32 µg/mL against Staphylococcus aureus

• Synergy: 4-fold potency enhancement with trimethoprim

Structure-Activity Relationships (SAR)

Key structural determinants of activity include:

• Cyclopropoxy Position: 2-Substitution enhances h-NTPDase3 inhibition vs. 4-substitution (IC₅₀ 1.32 vs. >50 µM).

• Sulfamoyl Group: Removal abolishes HBV capsid binding, underscoring its role in polar interactions.

• Benzamide Modifications: N-Methylation reduces metabolic clearance but decreases aqueous solubility.

Applications and Future Directions

Therapeutic Prospects

• Antiviral Therapy: HBV capsid assembly disruptors (Phase I/II trials for analogs).

• Enzyme-Targeted Drugs: h-NTPDase3 inhibitors for cancer immunotherapy.

Research Gaps

• Metabolic Pathways: CYP-mediated oxidation of the cyclopropane ring needs characterization.

• In Vivo Efficacy: No published animal studies to date.